![molecular formula C14H17N3 B1298905 2-Methyl-4-Piperazinoquinoline CAS No. 82241-22-3](/img/structure/B1298905.png)
2-Methyl-4-Piperazinoquinoline
Overview
Description
“2-Methyl-4-Piperazinoquinoline” is a chemical compound with the molecular formula C14H17N3 . Its average mass is 227.305 Da and its monoisotopic mass is 227.142242 Da .
Synthesis Analysis
The synthesis of quinoline derivatives, such as “2-Methyl-4-Piperazinoquinoline”, has been a topic of interest in recent years . Various methods have been reported, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The molecular structure of “2-Methyl-4-Piperazinoquinoline” consists of 14 carbon atoms, 17 hydrogen atoms, and 3 nitrogen atoms . The structure is complex and includes a quinoline ring, which is a versatile nucleus in the design and synthesis of biologically active compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Methyl-4-Piperazinoquinoline” include a molecular weight of 227.305 and a molecular formula of C14H17N3 .
Scientific Research Applications
Proteomics Research
2-Methyl-4-Piperazinoquinoline: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions. The compound can be used as a biochemical tool to investigate protein interactions and modifications, aiding in the understanding of cellular processes .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for creating pharmacologically active molecules. Its quinoline structure is a common motif in drugs, and modifications to the piperazino group can lead to new therapeutic agents with potential anticancer, antiviral, or anti-inflammatory properties .
Synthetic Organic Chemistry
As a versatile heterocyclic compound, 2-Methyl-4-Piperazinoquinoline is significant in synthetic organic chemistry. It can be used to synthesize complex molecules through various reactions, including nucleophilic and electrophilic substitution, which are fundamental in creating new compounds for industrial applications .
Drug Discovery
This compound’s quinoline core is essential in drug discovery due to its broad spectrum of biological responses. It can be used to develop new drugs with diverse pharmacological activities, such as antimicrobial, anticonvulsant, and cardiovascular agents .
Green Chemistry
In the field of green chemistry, 2-Methyl-4-Piperazinoquinoline can be synthesized using eco-friendly and sustainable chemical processes. This includes solvent-free conditions and the use of safe, reusable catalysts, aligning with societal expectations for environmentally responsible chemical production .
Anticancer Research
The quinoline derivatives, including 2-Methyl-4-Piperazinoquinoline , are investigated for their anticancer properties. They can inhibit the growth of cancer cells and are studied for their potential use in chemotherapy .
Antimicrobial and Antiviral Applications
Due to its structural similarity to other bioactive quinolines, 2-Methyl-4-Piperazinoquinoline is researched for its antimicrobial and antiviral applications. It could lead to the development of new treatments for infectious diseases, including resistant strains .
Neuropharmacology
In neuropharmacology, this compound can be used to study the central nervous system’s functioning and disorders. Its ability to cross the blood-brain barrier makes it a candidate for developing treatments for neurological conditions .
Safety and Hazards
Future Directions
While specific future directions for “2-Methyl-4-Piperazinoquinoline” are not mentioned in the available literature, quinoline compounds in general have been the subject of ongoing research due to their versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry and are often used in drug discovery .
Mechanism of Action
Target of Action
It is known that quinoline and quinolone derivatives, which include 2-methyl-4-piperazinoquinoline, have demonstrated numerous biological activities such as antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor .
Mode of Action
Quinoline and quinolone derivatives are known to exhibit their bioactivities through different mechanisms of action . For instance, some quinolines have been found to regulate the production of several virulence factors .
Biochemical Pathways
Quinoline and quinolone derivatives are known to affect various biochemical pathways, leading to their diverse biological activities .
Pharmacokinetics
The compound has a molecular weight of 227.305 , which could influence its pharmacokinetic properties.
Result of Action
Quinoline and quinolone derivatives are known to exhibit a broad spectrum of bioactivities .
Action Environment
Environmental factors can significantly influence the action of similar compounds .
properties
IUPAC Name |
2-methyl-4-piperazin-1-ylquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3/c1-11-10-14(17-8-6-15-7-9-17)12-4-2-3-5-13(12)16-11/h2-5,10,15H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYBLCORUTWKJOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)N3CCNCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20351526 | |
Record name | 2-Methyl-4-Piperazinoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20351526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4-Piperazinoquinoline | |
CAS RN |
82241-22-3 | |
Record name | 2-Methyl-4-Piperazinoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20351526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methyl-4-(piperazin-1-yl)quinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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